1-(Propan-2-yl)-1H-imidazo[4,5-c]pyridin-4-amine

• Molecular Formula: C9H12N4
• Molecular Weight: 176.22 g/mol
• SMILES: CC(C)N1C=NC2=C1C=CN=C2N
• InChI: InChI=1S/C9H12N4/c1-6(2)13-5-12-8-7(13)3-4-11-9(8)10/h3-6H,1-2H3,(H2,10,11)
• InChIKey: GXRSFYKUHDIKCY-UHFFFAOYSA-N

Core Scaffold Overview

1-(Propan-2-yl)-1H-imidazo[4,5-c]pyridin-4-amine, identified by CAS number 1784430-81-4 , is a heterocyclic building block characterized by its imidazo[4,5-c]pyridine core with an isopropyl group at the 1-position. The parent imidazo[4,5-c]pyridine scaffold is a privileged structure in medicinal chemistry, known for its ability to interact with diverse biological targets including kinases and Toll-like receptors (TLRs) [1]. The 4-amine group serves as a primary functional handle for further derivatization, making this compound a strategic intermediate for constructing targeted libraries rather than a final active pharmaceutical ingredient. Its procurement is therefore driven by its synthetic utility for creating novel analogs, not by its standalone biological potency.

Compound type Pre-functionalized heterocyclic building block

Core scaffold Imidazo[4,5-c]pyridine with N1-isopropyl

Primary handle 4-Amine for derivatization

Use context Synthesis of targeted kinase / TLR libraries

• [1] Yoo, E., Crall, B. M., Balakrishna, R., Malladi, S. S., Fox, L. M., Hermanson, A. R., & David, S. A. (2013). Structure–activity relationships in Toll-like receptor 7 agonistic 1H-imidazo[4,5-c]pyridines. Organic & Biomolecular Chemistry, 11(38), 6526-6545. View Source

Why Unsubstituted Core Fails

The imidazo[4,5-c]pyridine scaffold is exquisitely sensitive to substitution patterns, with even minor modifications at the N1 position profoundly altering both target engagement and downstream biological activity [1]. Generic substitution with an unsubstituted 1H-imidazo[4,5-c]pyridin-4-amine core would eliminate the critical N1-isopropyl group, which is essential for defining the vector of growth from the core and influencing both the electronic properties and lipophilicity of subsequent derivatives. In kinase inhibitor design, the N1 substituent is a primary determinant of isoform selectivity and potency . Therefore, 1-(Propan-2-yl)-1H-imidazo[4,5-c]pyridin-4-amine is a specific, non-interchangeable starting material for programs requiring an N1-isopropyl substituent as a key pharmacophoric element.

Property

Target compound

Unsubstituted core

N1 substituent

Isopropyl (pre-installed)

Hydrogen (absent)

Synthetic vector

Defined lipophilic growth vector

Undefined vector; may require separate N-alkylation

SAR alignment

Aligned with N1-substituted inhibitor series

May shift activity profile; not directly interchangeable

• [1] Yoo, E., Crall, B. M., Balakrishna, R., Malladi, S. S., Fox, L. M., Hermanson, A. R., & David, S. A. (2013). Structure–activity relationships in Toll-like receptor 7 agonistic 1H-imidazo[4,5-c]pyridines. Organic & Biomolecular Chemistry, 11(38), 6526-6545. View Source

Quantitative Differentiation Evidence

N1-Isopropyl Substitution: Lipophilicity & Activity

While direct biological data for the compound is absent, class-level inference from SAR studies demonstrates that an N1-isopropyl substitution, compared to an unsubstituted 1H-imidazo[4,5-c]pyridin-4-amine core, significantly increases lipophilicity and alters receptor binding, a critical parameter for optimizing pharmacokinetic properties in drug discovery. SAR studies on related 1H-imidazo[4,5-c]pyridines confirm that modifications at the N1 position, including alkyl groups, dramatically influence TLR7 agonist potency [1]. The isopropyl group in this compound provides a defined, non-hydrogen bond-donating, and moderately lipophilic vector for further functionalization, a distinct advantage over the unsubstituted core.

Lipophilicity modulation

Class-level inference

clogP 1.59 vs unsubstituted core: estimated +1–2 log units

May influence permeability and target engagement

Calculated value; experimental verification needed

Evidence Dimension	Calculated Partition Coefficient (clogP)
Target Compound Data	clogP = 1.59
Comparator Or Baseline	1H-imidazo[4,5-c]pyridin-4-amine (unsubstituted core)
Quantified Difference	Comparative data not available, but the addition of the isopropyl group is known to increase lipophilicity by approximately 1-2 log units, a substantial change for optimizing cellular permeability and target engagement.
Conditions	Calculated using standard software (e.g., ChemDraw, ADMET Predictor).

Why This Matters

The N1-isopropyl group is a key structural feature that cannot be introduced later without a separate synthetic route, making this specific compound a strategically important and time-saving starting material for building focused chemical libraries.

• [1] Yoo, E., Crall, B. M., Balakrishna, R., Malladi, S. S., Fox, L. M., Hermanson, A. R., & David, S. A. (2013). Structure–activity relationships in Toll-like receptor 7 agonistic 1H-imidazo[4,5-c]pyridines. Organic & Biomolecular Chemistry, 11(38), 6526-6545. View Source

N1-Isopropyl as Pharmacophoric Anchor

In the design of trisubstituted imidazo[4,5-c]pyridines as BTK inhibitors, the N1 position is a critical variable for modulating potency and selectivity. While 1-(Propan-2-yl)-1H-imidazo[4,5-c]pyridin-4-amine itself is not the final inhibitor, its N1-isopropyl group represents a pre-installed, optimized substitution pattern identified in SAR studies. Compounds in this class lacking an N1 substituent often exhibit significantly reduced or altered activity profiles . Procuring this specific building block bypasses the need for complex N1-alkylation chemistry on a more advanced intermediate, thereby streamlining the synthesis of target compounds and reducing the number of synthetic steps.

Synthetic efficiency

Data to verify

Eliminates separate N-alkylation; pre-functionalized 1-isopropyl core

May reduce synthetic steps and align with kinase SAR

Efficiency depends on specific route; validate for target series

Evidence Dimension	Synthetic efficiency for target compound generation
Target Compound Data	Provides a pre-functionalized N1-isopropyl imidazo[4,5-c]pyridine core with a reactive 4-amine handle .
Comparator Or Baseline	1H-imidazo[4,5-c]pyridin-4-amine (unsubstituted core)
Quantified Difference	Using the N1-isopropyl building block eliminates the need for a separate N-alkylation step, which can often be low-yielding or require harsh conditions on more complex intermediates. While not quantified here, this translates to time and cost savings in a multi-step synthesis.
Conditions	Multi-step organic synthesis of kinase inhibitors.

Why This Matters

The pre-installed N1-isopropyl group aligns with key SAR findings in kinase inhibition, making this compound a more efficient and strategically aligned starting material for medicinal chemistry campaigns targeting kinases like BTK, potentially accelerating hit-to-lead optimization.

Primary Applications

BTK Inhibitor Library Synthesis

As a pre-functionalized building block with a critical N1-isopropyl group, this compound is ideally suited for the parallel synthesis of trisubstituted imidazo[4,5-c]pyridine libraries. Its 4-amine handle allows for direct diversification, enabling the rapid exploration of chemical space around the core to identify novel, selective inhibitors of Bruton's Tyrosine Kinase (BTK) and other kinases. This approach is supported by SAR studies demonstrating the importance of N1-substitution in this chemical series .

TLR7 Agonist Pharmacokinetic Optimization

The N1-isopropyl group on this scaffold increases lipophilicity, a parameter often associated with improved cell permeability and oral bioavailability. This compound serves as a starting point for synthesizing analogs of known TLR7 agonists [1] with potentially enhanced drug-like properties. Researchers can utilize this building block to generate novel derivatives and assess their impact on both in vitro potency and in vivo pharmacokinetics.

SSAO Inhibitor Intermediate Preparation

The 1-isopropyl imidazo[4,5-c]pyridine core is a structural motif found in certain SSAO (Semicarbazide-Sensitive Amine Oxidase) inhibitors [2]. 1-(Propan-2-yl)-1H-imidazo[4,5-c]pyridin-4-amine is a versatile intermediate for preparing more complex molecules within this therapeutic area. Its functional groups allow for the introduction of additional substituents to fine-tune potency, selectivity, and metabolic stability, making it a valuable asset in early-stage drug discovery for inflammatory and fibrotic diseases.

Application

Selection property

Validation focus

BTK inhibitor library synthesis

Pre-installed N1-isopropyl; reactive 4-amine handle

Kinase selectivity and potency in BTK assays

TLR7 agonist analog SAR and PK profiling

Lipophilicity modulation for PK optimization

Cell permeability and oral bioavailability profiling

SSAO inhibitor intermediate preparation

Core scaffold matching inhibitor chemotype

Metabolic stability and target engagement in SSAO models

• [1] Yoo, E., Crall, B. M., Balakrishna, R., Malladi, S. S., Fox, L. M., Hermanson, A. R., & David, S. A. (2013). Structure–activity relationships in Toll-like receptor 7 agonistic 1H-imidazo[4,5-c]pyridines. Organic & Biomolecular Chemistry, 11(38), 6526-6545. View Source
• [2] Patents.google.com. Compounds I. Patent Publication WO/2016/162821. View Source